Cas no 2241020-49-3 (N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide)

• Product Name: N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide
• CAS No: 2241020-49-3
• MF: C₁₉H₁₅ClFNO₂
• MW: 343.779307603836
• CID: 5466351
• Update Time: 2025-11-01

N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-[(4-chlorophenyl)methylene]-4-fluoro-N-(2-methyl-1-oxo-2-propen-1-yl)-, (αE)-
• N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide

• Inchi： 1S/C19H15ClFNO2/c1-12(2)18(23)22-19(24)17(14-5-9-16(21)10-6-14)11-13-3-7-15(20)8-4-13/h3-11H,1H2,2H3,(H,22,23,24)/b17-11+
• InChI Key： QXTGKQBYJVDUFC-GZTJUZNOSA-N
• SMILES： C1(/C(=C\C2=CC=C(Cl)C=C2)/C(NC(=O)C(C)=C)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 479.8±45.0 °C(Predicted)
• pka: 10.00±0.46(Predicted)

Additional information on N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide

Professional Introduction to N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide (CAS No. 2241020-49-3)

N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide, with the CAS number 2241020-49-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its conjugated system, which includes aromatic rings and double bonds, making it a candidate for various biological activities. The presence of both chloro and fluoro substituents on the aromatic rings introduces unique electronic and steric properties, which can influence its interactions with biological targets.

The structural framework of N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide suggests potential applications in drug discovery and development. Specifically, the enone moiety and the amide group are known to be pharmacophoric elements that can engage in hydrogen bonding and π-stacking interactions, which are critical for binding to proteins and enzymes. Recent studies have highlighted the importance of such structural features in designing molecules with enhanced affinity and selectivity for therapeutic targets.

In the context of modern drug design, the compound's dual substitution pattern on the aromatic rings offers a balance between lipophilicity and polarizability, which are key parameters for oral bioavailability and cell membrane permeability. The 4-chlorophenyl group, in particular, has been shown to enhance binding affinity in several drug candidates due to its ability to form strong hydrophobic interactions. Conversely, the 4-fluorophenyl group can modulate electronic properties and metabolic stability, making it a valuable substituent in medicinal chemistry.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to predict the biological activity of novel compounds. The molecular structure of N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide, with its well-defined functional groups, makes it an excellent candidate for virtual screening campaigns. Advanced techniques such as molecular docking and quantum mechanical calculations have been employed to explore its potential interactions with enzymes and receptors implicated in various diseases.

One of the most promising areas of investigation for this compound is its potential role as an intermediate in the synthesis of bioactive molecules. The presence of both an enone and an amide functionality provides multiple points of modification, allowing chemists to explore diverse structural analogs. Such flexibility is crucial for optimizing pharmacokinetic properties, including solubility, metabolic stability, and binding affinity.

Recent publications have demonstrated the utility of similar scaffolds in developing treatments for neurological disorders, cancer, and inflammatory conditions. The conjugated system inherent in N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide suggests that it may exhibit properties relevant to these diseases, particularly given its ability to modulate neurotransmitter activity or inhibit key enzymes involved in pathogenesis.

Furthermore, the compound's stability under various conditions makes it a suitable candidate for further development into a lead compound. Stability is a critical factor in pharmaceutical design, as it ensures that the molecule retains its integrity during storage, formulation, and biological processing. The amide group, in particular, contributes to thermal stability while also serving as a site for potential bioconjugation strategies.

In summary, N-[(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoyl]-2-methyl-prop-2-enamide(CAS No. 2241020-49-3) represents a structurally interesting molecule with potential applications across multiple therapeutic areas. Its unique substitution pattern and functional groups make it an attractive candidate for further biochemical investigation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.